N-{3-[(cyclopentylamino)carbonyl]-4,5-dimethyl-2-thienyl}-1-ethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[3-(cyclopentylcarbamoyl)-4,5-dimethylthiophen-2-yl]-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H24N4O2S/c1-4-22-10-9-14(21-22)16(23)20-18-15(11(2)12(3)25-18)17(24)19-13-7-5-6-8-13/h9-10,13H,4-8H2,1-3H3,(H,19,24)(H,20,23)
• InChI Key: HSJSQOXNXUTWAP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NC2=C(C(=C(S2)C)C)C(=O)NC3CCCC3
• Molecular Formula: C18H24N4O2S
• Molecular Weight: 360.5 g/mol

Description

N-{3-[(cyclopentylamino)carbonyl]-4,5-dimethyl-2-thienyl}-1-ethyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C18H24N4O2S and its molecular weight is 360.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 360.16199719 g/mol and the complexity rating of the compound is 498. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

• Carboxamide derivatives of benzo[b][1,6]naphthyridines were synthesized and tested for their cytotoxic activity against various cancer cell lines, showing potent cytotoxic effects with some compounds having IC(50) values less than 10 nM. These findings indicate the potential application of carboxamide derivatives in cancer research and treatment (Deady et al., 2003).

Regiospecific Synthesis of Pyrazole-5-carboxylates

• A study on the regiospecific synthesis of pyrazole-5-carboxylates from unsymmetrical enaminodiketones highlights the synthetic chemistry applications of carboxamide derivatives, showcasing their potential in creating regiospecific and high-yield compounds (Rosa et al., 2008).

Synthesis of Thio- and Furan-fused Heterocycles

• Research on the synthesis of thio- and furan-fused heterocycles presents the development of novel classes of compounds with potential applications in material science and pharmacology (Ergun et al., 2014).

Spectral Properties and Applications

• The spectral properties and applications of new 7H-benzo[de]pyrazolo[5, 1-a]isoquinolin-7-ones were investigated, revealing their potential as fluorescent markers for biomedical applications due to their bright fluorescence in solution, plastic matrices, and the solid state (Galunov et al., 2003).

Antimicrobial Activities

• A study on pyridine-2(1H)-thione in heterocyclic synthesis demonstrated the synthesis and antimicrobial activity of new thio-substituted derivatives, indicating the role of carboxamide derivatives in developing antimicrobial agents (Gad-Elkareem et al., 2011).

Crystal and Molecular Structure

• The crystal and molecular structure analysis of 2H-thiopyrans provided insights into the structural characteristics of similar compounds, which could be relevant for the development of materials with specific optical or electronic properties (Chruszcz et al., 2002).